4-Bromo-2-methylbenzo[d]thiazol-5-amine

• CAS No.: 1026012-33-8
• Molecular Formula: C8H7BrN2S
• Molecular Weight: 243.13 g/mol
• IUPAC Name: 4-bromo-2-methyl-1,3-benzothiazol-5-amine
• InChI: InChI=1S/C8H7BrN2S/c1-4-11-8-6(12-4)3-2-5(10)7(8)9/h2-3H,10H2,1H3
• InChI Key: JELKCCNPRMGQID-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(S1)C=CC(=C2Br)N

Description

“4-Bromo-2-methylbenzo[d]thiazol-5-amine” is a chemical compound with the molecular formula C8H7BrN2S. It is a solid substance at room temperature. The compound is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzothiazole ring substituted with a bromine atom and a methyl group. For a more detailed molecular structure analysis, X-ray analysis and ab initio calculations can be used.

Physical and Chemical Properties Analysis

“this compound” is a solid substance at room temperature. It has a molecular weight of 243.13. For a more detailed analysis of its physical and chemical properties, further experimental studies would be required.

Safety and Hazards

The safety information available indicates that “4-Bromo-2-methylbenzo[d]thiazol-5-amine” may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling.